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Compound of Interest

Compound Name: 4-Methylbenzenesulfonohydrazide

Cat. No.: B056588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylbenzenesulfonohydrazide, also known as p-toluenesulfonylhydrazide (TSH), is a

versatile and widely utilized chemical blowing agent in the synthesis of polymeric foams. Its

primary function is to decompose at elevated temperatures, releasing gaseous products that

create a cellular structure within a polymer matrix. This process results in lightweight materials

with enhanced properties such as thermal and acoustic insulation, improved strength-to-weight

ratio, and controlled density. TSH is particularly valued for its ability to produce fine and uniform

cell structures in a variety of polymers, including natural and synthetic rubbers, polyvinyl

chloride (PVC), and polyolefins.[1] This document provides detailed application notes and

experimental protocols for the effective use of 4-Methylbenzenesulfonohydrazide as a

blowing agent in polymer synthesis.

Physicochemical Properties and Decomposition
Data
Understanding the physical and chemical properties of 4-Methylbenzenesulfonohydrazide is

crucial for its proper handling and application. The decomposition characteristics, in particular,

dictate the processing window for polymer foaming.
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Property Value

Chemical Name 4-Methylbenzenesulfonohydrazide

Synonyms p-Toluenesulfonylhydrazide, TSH

CAS Number 1576-35-8

Molecular Formula C₇H₁₀N₂O₂S

Molecular Weight 186.23 g/mol

Appearance White to off-white powder

Melting Point 103-108 °C

Decomposition Temperature Starts at ~105 °C; Range: 110-190 °C

Gas Yield
Approximately 110 mL/g (can vary with

conditions)

Decomposition Products

Nitrogen (N₂), Water (H₂O), Nitrogen Oxides

(NOx), Carbon Monoxide (CO), Carbon Dioxide

(CO₂), Sulfur Oxides (SOx), Aryl Disulphides,

and Sulphide Sulphonates.[2][3]

Decomposition Pathway
The thermal decomposition of 4-Methylbenzenesulfonohydrazide is an exothermic process

that releases a significant amount of heat and gaseous products.[3] The decomposition

mechanism involves the breakdown of the sulfonylhydrazide moiety to produce nitrogen gas,

which is the primary blowing agent, along with other byproducts.
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Decomposition Pathway of 4-Methylbenzenesulfonohydrazide
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(C₇H₁₀N₂O₂S)
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initiates
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Solid Residue
(Aryl Disulphides, Sulphide Sulphonates)

forms
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Caption: Thermal decomposition of 4-Methylbenzenesulfonohydrazide.

Experimental Protocols
The following protocols provide a general framework for the use of 4-
Methylbenzenesulfonohydrazide in polymer foaming. Specific parameters should be

optimized based on the polymer type and desired foam characteristics.

Preparation of Polymer-Blowing Agent Masterbatch
For uniform dispersion, it is often advantageous to first prepare a masterbatch of the blowing

agent in the desired polymer.
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Workflow for Masterbatch Preparation

Start

Dry Polymer Pellets
and TSH Powder

Premix Polymer and TSH
(e.g., 10-30% TSH by weight)

Melt Extrude below
Decomposition Temperature

(< 100°C)

Pelletize the Extrudate

Masterbatch Pellets

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Foam Properties

Material Properties

Processing Parameters

Foam Characteristics

Polymer Type
(Viscosity, Tg)

Cell Size

TSH Concentration

Foam Density

Activator Presence/Type

Melt Temperature Melt Pressure

Cell Density

Screw Speed

Mechanical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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